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Compound of Interest

Compound Name: N-Desmethylsibutramine

Cat. No.: B128398 Get Quote

This document provides essential safety and logistical procedures for the proper disposal of N-
Desmethylsibutramine. It is intended for researchers, scientists, and drug development

professionals actively engaged in laboratory work. Adherence to these guidelines is critical for

ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification
N-Desmethylsibutramine, a primary metabolite of sibutramine, is a pharmaceutical-related

compound used in research.[1] It is classified as harmful if swallowed.[2][3] All handling and

disposal must be conducted with the assumption that the compound is hazardous. The Safety

Data Sheet (SDS) is the primary source of information and must be consulted before handling.

[4][5]
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Parameter Information Source

Chemical Name

1-(1-(4-

Chlorophenyl)cyclobutyl)-3-

methylbutan-1-amine

[4]

Synonyms
N-Desmethylsibutramine, BTS-

54354
[2]

CAS Number 84467-94-7 [2]

Molecular Formula C₁₅H₂₂ClN [4]

GHS Hazard Statement H302: Harmful if swallowed [2][3]

Primary Disposal Route
Licensed Hazardous Material

Disposal Company
[4]

Recommended Method Incineration [4][6]

Personnel Protective Equipment (PPE)
Before beginning any disposal-related activities, all personnel must be equipped with the

following standard PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use.[4]

Eye Protection: Tightly fitting safety goggles or safety glasses with side-shields.[4]

Lab Coat: A standard laboratory coat or flame-resistant impervious clothing.[4]

Disposal Protocol: Step-by-Step
Disposal of N-Desmethylsibutramine must comply with all applicable federal, state, and local

regulations.[2][5] Improper disposal, such as discarding in standard trash or flushing down a

drain, is prohibited.[7][8]

Step 1: Waste Segregation and Collection

Collect all waste materials containing N-Desmethylsibutramine, including pure compound,

contaminated labware (e.g., pipette tips, vials), and contaminated PPE, in a dedicated and
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clearly labeled hazardous waste container.[8]

The container must be leak-proof, sturdy, and have a tight-fitting lid.[8]

Step 2: Labeling the Waste Container

Label the container clearly with the words "Hazardous Waste."[9]

List all chemical constituents, including "N-Desmethylsibutramine" and its approximate

concentration or quantity.

Record the accumulation start date on the label.

Step 3: Storage of Waste

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within or near the laboratory.

Ensure the storage area is away from incompatible materials.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

If an EHS department is not available, you must contract a licensed hazardous material

disposal company.[4]

Step 5: Regulatory Considerations for Controlled Substance Analogues

N-Desmethylsibutramine is an analogue of sibutramine, which has been treated as a

controlled substance. Therefore, it may be subject to Drug Enforcement Administration

(DEA) regulations.[6]

The DEA requires that controlled substances be rendered "non-retrievable."[6] Incineration is

the primary method recognized by the DEA to meet this standard.[6]
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Disposal may require the services of a DEA-registered reverse distributor and specific

record-keeping, such as maintaining a DEA Form 41.[6] Always consult with your EHS office

to ensure compliance with DEA protocols.

Emergency Procedures for Spills
In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.[4]

Wearing appropriate PPE, contain and absorb the spill with an inert material (e.g.,

vermiculite, sand).

Collect the absorbed material and place it into a sealed, labeled hazardous waste container.

Clean the spill area thoroughly.

Report the spill to your laboratory supervisor and EHS department.

Visual Workflow for Disposal
The following diagram outlines the logical steps and decision points for the proper disposal of

N-Desmethylsibutramine.
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Caption: Disposal workflow for N-Desmethylsibutramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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